N-ethyl-N-(4-fluorophenyl)furan-3-carboxamide

• IUPAC Name: N-ethyl-N-(4-fluorophenyl)furan-3-carboxamide
• InChI: InChI=1S/C13H12FNO2/c1-2-15(12-5-3-11(14)4-6-12)13(16)10-7-8-17-9-10/h3-9H,2H2,1H3
• InChI Key: JMBCFZGFPSXFLX-UHFFFAOYSA-N
• Canonical SMILES: CCN(C1=CC=C(C=C1)F)C(=O)C2=COC=C2
• Molecular Formula: C13H12FNO2
• Molecular Weight: 233.24 g/mol

Description

N-ethyl-N-(4-fluorophenyl)furan-3-carboxamide (abbreviated as 4F-MDMB-BICA) is a synthetic cannabinoid that has gained attention in recent years due to its potent activity and potential applications in scientific research. This compound belongs to the class of indole-derived synthetic cannabinoids and is structurally similar to other compounds such as JWH-018 and AM-2201.

Mechanism of Action

The mechanism of action of N-ethyl-N-(4-fluorophenyl)furan-3-carboxamide involves binding to the CB1 receptor and activating downstream signaling pathways. This results in the modulation of neurotransmitter release and the regulation of various physiological processes such as pain perception, appetite, and mood. The exact mechanisms by which this compound interacts with other receptors and channels are still being studied.
Biochemical and Physiological Effects:
Studies have shown that this compound has potent effects on the endocannabinoid system, with high affinity for the CB1 receptor and moderate affinity for the CB2 receptor. This compound has been shown to induce hypothermia, catalepsy, and antinociception in animal models. Additionally, this compound has been shown to have anxiolytic and antidepressant-like effects in rodents.

Advantages and Limitations for Lab Experiments

One advantage of using N-ethyl-N-(4-fluorophenyl)furan-3-carboxamide in scientific research is its high potency and selectivity for the CB1 receptor, which allows for precise modulation of the endocannabinoid system. However, the limitations of this compound include its potential for abuse and dependence, as well as the lack of information on its long-term effects on the brain and body.

Future Directions

Future research on N-ethyl-N-(4-fluorophenyl)furan-3-carboxamide could focus on its potential therapeutic applications, such as in the treatment of pain, anxiety, and depression. Additionally, studies could investigate the effects of chronic exposure to this compound on the endocannabinoid system and its potential for neurotoxicity. Further research could also investigate the interactions between this compound and other receptors and channels in the brain and body.

Synthesis Methods

The synthesis of N-ethyl-N-(4-fluorophenyl)furan-3-carboxamide involves the reaction of 4-fluoro-phenylacetic acid with furan-3-carboxylic acid, followed by the addition of N-ethylamine and a coupling reagent such as EDC or HATU. The resulting compound is then purified using chromatography techniques to obtain the final product.

Scientific Research Applications

N-ethyl-N-(4-fluorophenyl)furan-3-carboxamide has been used in scientific research as a tool to study the endocannabinoid system and its interactions with synthetic cannabinoids. This compound has been shown to have high affinity and selectivity for the CB1 receptor, which is the primary target of cannabinoids in the brain. Studies have also investigated the effects of this compound on other receptors such as CB2 and TRPV1.